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Compound of Interest

Compound Name: L-ORNITHINE:HCL (4,4,5,5-D4)

Cat. No.: B1579828

Get Quote

Introduction & Scope
This guide defines the critical disposal protocols for L-Ornithine:HCl (4,4,5,5-D4). While L-

Ornithine is a naturally occurring amino acid, the deuterated (D4) hydrochloride salt form

presents specific inventory and regulatory considerations.

Crucial Distinction:

Isotope Status: This compound is a Stable Isotope. It is NOT radioactive. It must be handled

as chemical waste, not radioactive waste.

Economic Value: Due to the high cost of deuterated standards, "disposal" often implies a

failure in inventory management. This guide includes a pre-disposal verification step to

prevent the accidental waste of viable research material.

Safety & Hazard Assessment (Pre-Disposal)
Before initiating disposal, you must validate the hazard profile. Treat the deuterated

isotopologue with the same toxicological precautions as the unlabeled parent compound.
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Property Specification Hazard Implication

CAS Number 3184-13-2 (Unlabeled Parent) Reference for toxicity data.[1]

Signal Word WARNING Standard caution required.

GHS Classification
Skin Irrit. 2; Eye Irrit.[1] 2A;

STOT SE 3

Irritant to eyes, skin, and

respiratory tract.

RCRA Status (USA) Not Listed (P or U list)

General Chemical Waste

(unless mixed with solvents).

[1]

Radioactivity NONE

Do not place in radioactive

waste streams (e.g., C14/H3

bins).

Senior Scientist Insight:Do not be complacent because it is an amino acid. The HCl salt form is

acidic and can cause significant eye irritation. Furthermore, in metabolic tracing experiments,

this compound is often dissolved in organic modifiers (e.g., Methanol/Acetonitrile) or biological

matrices. The matrix often dictates the disposal path more than the ornithine itself.

Waste Characterization & Segregation
Proper segregation is the single most effective way to reduce disposal costs and prevent lab

accidents.

The Segregation Logic (Graphviz Diagram)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Material Containing
L-Ornithine:HCl (D4)

Physical State?

Solid / Powder
(Expired or Contaminated) Liquid Solution

Solid Chemical Waste
(Non-Hazardous/Irritant)

Label: Irritant

Solvent Type?

Aqueous Buffer
(pH 4-9)

Water/Buffer

Organic Solvent
(MeOH, ACN, etc.)

>10% Organic

Contains Biologicals?
(Cells, Plasma)

Organic Solvent Waste
(Halogenated vs Non-Halogenated)

Aqueous Waste
(Check Local Drain Rules)

Pure Chemical

Mixed Chemical/Bio Waste
(Incineration Required)

Biological Matrix

Click to download full resolution via product page

Figure 1: Decision matrix for segregating L-Ornithine:HCl (D4) waste streams based on

physical state and solvent matrix.[1]
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Protocol A: Solid Waste (Pure Compound)
Use this for expired shelf stock or spilled powder.

Inventory Reconciliation: Before disposal, verify the container is truly waste. Deuterated

standards are expensive (~

1000/gram). If the material is simply "old" but dry, run a qNMR or MS check for purity; it may
still be viable for qualitative MS tuning.

Containerization: Place the vial (with cap) into a clear, sealable plastic bag (secondary

containment).

Labeling: Apply a hazardous waste label.

Constituents: "L-Ornithine Hydrochloride (D4)"[1]

Hazards: Check "Irritant".

Disposal Bin: Place in the Solid Chemical Waste drum.

Note: Do not triple rinse the vial into the sink. If you rinse the vial to recover material, the

rinsate becomes liquid waste (Protocol B).

Protocol B: Liquid Waste (Experimental Mixtures)
Use this for HPLC effluents, stock solutions, or reaction byproducts.

pH Check: L-Ornithine HCl is acidic. If the solution is highly acidic (pH < 2), neutralize to pH

5–9 before adding to a general aqueous waste drum to prevent off-gassing or reaction with

other wastes.

Solvent Segregation:

Aqueous (<10% Organic): Dispose in "Aqueous Chemical Waste". Never pour down the

drain unless your facility has a specific permit for amino acids/salts.

Organic (>10% Organic): Dispose in "Non-Halogenated Organic Waste" (assuming

standard solvents like Methanol/ACN are used).
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Biological Matrices: If the L-Ornithine D4 was used in cell culture or plasma, the waste is

Mixed Waste (Chemical + Biological). This must be incinerated. Do not autoclave chemical

waste (risk of generating toxic vapors).

Regulatory Compliance & Waste Codes
Compliance requires mapping the waste to the correct regulatory framework.[2]

Region Regulation
Waste Code /
Classification

Notes

USA EPA / RCRA
Not Listed (Default to

D002 if pH <2)

If mixed with solvents

(e.g., Methanol), use

F003 (Ignitable).[1]

EU / UK EWC (LoW) 16 05 06*

"Laboratory

chemicals, consisting

of or containing

hazardous

substances."[1][3][4]

[5]

Global IATA / DOT
Not Regulated as

Dangerous Goods

For transport/shipping

purposes only.[1]

Expert Note on "D4" Regulations: While the disposal is standard, the export of deuterated

compounds is sometimes monitored (e.g., Nuclear Regulatory Commission or Department of

Commerce in the US) due to heavy water production controls. However, for disposal of small

research quantities, these export controls do not apply. You are simply destroying the chemical.

Spill Management Protocol
In the event of a powder spill of L-Ornithine:HCl (D4):

PPE: Wear nitrile gloves, safety glasses, and a lab coat. A dust mask (N95) is recommended

to prevent inhalation of the HCl salt dust.

Containment: Cover the spill with a paper towel to prevent dust dispersion.
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Cleanup:

Dampen the paper towel slightly (do not flood).

Wipe up the powder.

Clean the surface with water, followed by 70% Ethanol.

Disposal: Place all contaminated wipes into a sealed bag and treat as Solid Chemical Waste.

Spill Response Workflow (Graphviz Diagram)
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Figure 2: Step-by-step workflow for managing minor laboratory spills of L-Ornithine:HCl (D4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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